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Compound of Interest

Ethyl 4-
Compound Name:
(cyclopropylamino)benzoate

Cat. No.: B053049

Disclaimer: This document provides a summary of safety and handling guidelines for Ethyl 4-
(cyclopropylamino)benzoate. Specific safety data for this compound is limited. Therefore, the
information presented herein is largely extrapolated from data on structurally similar
compounds. All laboratory work should be conducted by trained professionals in a well-
ventilated area, adhering to all institutional and governmental safety regulations.

Chemical and Physical Properties

Ethyl 4-(cyclopropylamino)benzoate is a chemical compound with the molecular formula
C12H15NO02.[1] While detailed experimental data is not readily available, computed properties
provide some insight into its characteristics.

Table 1: Computed Physical and Chemical Properties of Ethyl 4-(cyclopropylamino)benzoate
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Property Value Source

Molecular Weight 205.25 g/mol PubChem[1]
ethyl 4-

IUPAC Name ) PubChem[1]
(cyclopropylamino)benzoate

CAS Number 112033-48-4 PubChem[1]
CCOC(=0)C1=CC=C(C=C1)N

SMILES PubChem[1]
Cc2Cc2
BONKADOTDLVBQA-

InChlKey PubChem[1]

UHFFFAOYSA-N

Hazard Identification and Classification

Specific hazard classification for Ethyl 4-(cyclopropylamino)benzoate is not available.

However, based on data for analogous compounds such as Ethyl 4-(Dimethylamino)benzoate

and Ethyl 4-aminobenzoate (Benzocaine), the following potential hazards should be

considered.

Table 2: Potential Hazard Statements based on Analogous Compounds

Corresponding

Hazard Statement Source(s)
Compound(s)
May damage fertility or the Ethyl 4-
Y .g Y 'y ] TCI Chemicals
unborn child. (Dimethylamino)benzoate
Toxic to aquatic life with long Ethyl 4- ]
TCI Chemicals

lasting effects.

(Dimethylamino)benzoate

Causes skin irritation.

Ethyl 4-aminobenzoate

Fisher Scientific

Causes serious eye irritation.

Ethyl 4-aminobenzoate

Fisher Scientific

May cause an allergic skin

reaction.

Ethyl 4-aminobenzoate

Sigma-Aldrich

Combustible liquid.

Ethyl benzoate

Sigma-Aldrich
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GHS Pictograms (Potential):

Based on the hazards of similar compounds, the following pictograms may be relevant:
o Health Hazard: For potential reproductive toxicity.

o Exclamation Mark: For skin and eye irritation, and skin sensitization.

e Environment: For aquatic toxicity.

Handling and Storage

Proper handling and storage procedures are crucial to ensure the safety of researchers and to
maintain the integrity of the compound.

Handling

o Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

o Personal Protective Equipment (PPE):

[e]

Eye Protection: Wear tightly fitting safety goggles or a face shield.

o

Hand Protection: Wear suitable chemical-resistant gloves.

[¢]

Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

[¢]

Respiratory Protection: If dusts or aerosols are generated, use a NIOSH/MSHA approved
respirator.

e Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.
Do not eat, drink, or smoke in the laboratory.

Storage

o Conditions: Store in a cool, dry, and well-ventilated place.

o Containers: Keep the container tightly closed.
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e Incompatibilities: Store away from strong oxidizing agents.

First-Aid Measures

In case of exposure, follow these first-aid measures and seek medical attention.

Table 3: First-Aid Measures based on Analogous Compounds

Exposure Route First-Aid Procedure Source(s)

Remove the person to fresh air
) and keep them comfortable for )
Inhalation ) o TCI Chemicals, Alfa Aesar
breathing. If breathing is

difficult, give oxygen.

Immediately wash with plenty
Skin Contact of soap and water. Remove Alfa Aesar, Fisher Scientific

contaminated clothing.

Rinse cautiously with water for

several minutes. Remove ) S
Eye Contact ] Alfa Aesar, Fisher Scientific

contact lenses if present and

easy to do. Continue rinsing.

) Rinse mouth with water. Do not )
Ingestion ) N TCI Chemicals, ECHEMI
induce vomiting.

Accidental Release Measures

In the event of a spill, follow these procedures:

o Personal Precautions: Evacuate the area and ensure adequate ventilation. Avoid breathing
dust or vapors. Wear appropriate personal protective equipment.

e Environmental Precautions: Prevent the material from entering drains or waterways.

o Containment and Cleaning: For solid spills, sweep up and place in a suitable container for
disposal. For liquid spills, absorb with an inert material and place in a container for disposal.
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Toxicological Information

Specific toxicological data for Ethyl 4-(cyclopropylamino)benzoate is not available. The
information below is for a related compound, Ethyl 4-aminobenzoate.

Table 4: Acute Toxicity Data for Ethyl 4-aminobenzoate

Test Species Route Value Source

LD50 Rat Oral 3042 mg/kg Fisher Scientific

Experimental Protocols and Workflows

While specific experimental protocols involving Ethyl 4-(cyclopropylamino)benzoate are not
detailed in the available literature, a general workflow for handling and using such a compound
in a research setting can be conceptualized.

General Experimental Workflow

The following diagram illustrates a typical workflow for a chemical synthesis experiment
involving a solid reagent like Ethyl 4-(cyclopropylamino)benzoate.
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Safety and Handling Decision Flow
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Review Safety Data Sheet
(or analogous compound data)

Assess Hazards

General Workflow for Chemical Synthesis

Reagent Preparation
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Select Appropriate PPE

Reaction Setup
(Inert Atmosphere, Temperature Control) Prepare Workspace
(Fume Hood, Spill Kit)

Conduct Experiment
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(TLC, LC-MS)
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(Quenching, Extraction)

Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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